Cas no 66206-86-8 (rac-(3R,4R)-4-phenoxypyrrolidin-3-ol)
rac-(3R,4R)-4-phenoxypyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinol, 4-phenoxy-, trans-
- 3-Pyrrolidinol, 4-phenoxy-, trans- (9CI)
- rac-(3R,4R)-4-phenoxypyrrolidin-3-ol
- 66206-86-8
- SCHEMBL11238503
- trans-3-hydroxy-4-phenoxy-pyrrolidine
- KSSRVICONDWLSU-NXEZZACHSA-N
- EN300-332628
-
- MDL: MFCD26937987
- Inchi: 1S/C10H13NO2/c12-9-6-11-7-10(9)13-8-4-2-1-3-5-8/h1-5,9-12H,6-7H2/t9-,10-/m0/s1
- InChI Key: KSSRVICONDWLSU-UWVGGRQHSA-N
- SMILES: N1C[C@H](OC2=CC=CC=C2)[C@@H](O)C1
Computed Properties
- Exact Mass: 179.094628657Da
- Monoisotopic Mass: 179.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 41.5Ų
rac-(3R,4R)-4-phenoxypyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-332628-0.05g |
rac-(3R,4R)-4-phenoxypyrrolidin-3-ol |
66206-86-8 | 0.05g |
$888.0 | 2023-09-04 | ||
| Enamine | EN300-332628-0.1g |
rac-(3R,4R)-4-phenoxypyrrolidin-3-ol |
66206-86-8 | 0.1g |
$930.0 | 2023-09-04 | ||
| Enamine | EN300-332628-0.25g |
rac-(3R,4R)-4-phenoxypyrrolidin-3-ol |
66206-86-8 | 0.25g |
$972.0 | 2023-09-04 | ||
| Enamine | EN300-332628-0.5g |
rac-(3R,4R)-4-phenoxypyrrolidin-3-ol |
66206-86-8 | 0.5g |
$1014.0 | 2023-09-04 | ||
| Enamine | EN300-332628-1.0g |
rac-(3R,4R)-4-phenoxypyrrolidin-3-ol |
66206-86-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-332628-2.5g |
rac-(3R,4R)-4-phenoxypyrrolidin-3-ol |
66206-86-8 | 2.5g |
$2071.0 | 2023-09-04 | ||
| Enamine | EN300-332628-5.0g |
rac-(3R,4R)-4-phenoxypyrrolidin-3-ol |
66206-86-8 | 5.0g |
$3065.0 | 2023-02-23 | ||
| Enamine | EN300-332628-10.0g |
rac-(3R,4R)-4-phenoxypyrrolidin-3-ol |
66206-86-8 | 10.0g |
$4545.0 | 2023-02-23 | ||
| Enamine | EN300-332628-1g |
rac-(3R,4R)-4-phenoxypyrrolidin-3-ol |
66206-86-8 | 1g |
$1057.0 | 2023-09-04 | ||
| Enamine | EN300-332628-5g |
rac-(3R,4R)-4-phenoxypyrrolidin-3-ol |
66206-86-8 | 5g |
$3065.0 | 2023-09-04 |
rac-(3R,4R)-4-phenoxypyrrolidin-3-ol Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on rac-(3R,4R)-4-phenoxypyrrolidin-3-ol
Recent Advances in the Study of rac-(3R,4R)-4-phenoxypyrrolidin-3-ol (CAS: 66206-86-8)
In recent years, the compound rac-(3R,4R)-4-phenoxypyrrolidin-3-ol (CAS: 66206-86-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a key intermediate in the synthesis of bioactive molecules. The compound's unique structural features, including its phenoxy and hydroxyl substituents, contribute to its pharmacological properties and make it a valuable scaffold for drug discovery.
Recent studies have focused on the synthesis, characterization, and biological evaluation of rac-(3R,4R)-4-phenoxypyrrolidin-3-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient asymmetric synthesis of this compound using a novel catalytic system, achieving high enantiomeric purity and yield. The research highlighted the importance of stereochemical control in optimizing the compound's biological activity, as the (3R,4R) configuration was found to exhibit superior binding affinity to target receptors compared to its enantiomers.
In addition to its synthetic utility, rac-(3R,4R)-4-phenoxypyrrolidin-3-ol has been investigated for its potential as a modulator of the serotonin and dopamine systems. Preclinical studies have shown that the compound can selectively interact with specific serotonin receptor subtypes, suggesting its potential application in the treatment of neuropsychiatric disorders such as depression and anxiety. Furthermore, its ability to cross the blood-brain barrier with favorable pharmacokinetic properties makes it an attractive candidate for further development.
Another area of interest is the use of rac-(3R,4R)-4-phenoxypyrrolidin-3-ol as a building block for the synthesis of more complex pharmaceutical agents. Recent patent filings (2023) describe its incorporation into novel compounds targeting pain management and neurodegenerative diseases. The versatility of this scaffold allows for structural modifications that can fine-tune pharmacological activity and improve drug-like properties.
Despite these advancements, challenges remain in the large-scale production and formulation of rac-(3R,4R)-4-phenoxypyrrolidin-3-ol. Current research is addressing these issues through the development of more efficient synthetic routes and the exploration of novel delivery systems. Ongoing clinical trials are expected to provide further insights into the compound's safety and efficacy profile, paving the way for its potential transition from bench to bedside.
In conclusion, rac-(3R,4R)-4-phenoxypyrrolidin-3-ol (CAS: 66206-86-8) represents a promising compound with diverse applications in medicinal chemistry and drug development. Continued research efforts are likely to uncover new therapeutic opportunities and further elucidate its mechanism of action, solidifying its position as a valuable tool in the pharmaceutical industry.
66206-86-8 (rac-(3R,4R)-4-phenoxypyrrolidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)